3-(3-Chloro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid
3-(3-Chloro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
400869-55-8
VCID:
VC0507102
InChI:
InChI=1S/C13H16ClN3O2/c14-11-15-7-17(16-11)13-4-8-1-9(5-13)3-12(2-8,6-13)10(18)19/h7-9H,1-6H2,(H,18,19)
SMILES:
C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)Cl)C(=O)O
Molecular Formula:
C13H16ClN3O2
Molecular Weight:
281.74g/mol
3-(3-Chloro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid
CAS No.: 400869-55-8
Main Products
VCID: VC0507102
Molecular Formula: C13H16ClN3O2
Molecular Weight: 281.74g/mol
CAS No. | 400869-55-8 |
---|---|
Product Name | 3-(3-Chloro-1H-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid |
Molecular Formula | C13H16ClN3O2 |
Molecular Weight | 281.74g/mol |
IUPAC Name | 3-(3-chloro-1,2,4-triazol-1-yl)adamantane-1-carboxylic acid |
Standard InChI | InChI=1S/C13H16ClN3O2/c14-11-15-7-17(16-11)13-4-8-1-9(5-13)3-12(2-8,6-13)10(18)19/h7-9H,1-6H2,(H,18,19) |
Standard InChIKey | SEWAAGVSSSBDQV-UHFFFAOYSA-N |
SMILES | C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)Cl)C(=O)O |
Canonical SMILES | C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)Cl)C(=O)O |
PubChem Compound | 601625 |
Last Modified | Nov 11 2021 |
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